N1-(4-(dimethylamino)phenyl)-N2-(2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl)oxalamide

• IUPAC Name: N'-[4-(dimethylamino)phenyl]-N-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]oxamide
• InChI: InChI=1S/C18H23N3O4/c1-11-9-15(12(2)25-11)16(22)10-19-17(23)18(24)20-13-5-7-14(8-6-13)21(3)4/h5-9,16,22H,10H2,1-4H3,(H,19,23)(H,20,24)
• InChI Key: UFPFVKDLVQQWKV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(CNC(=O)C(=O)NC2=CC=C(C=C2)N(C)C)O
• Molecular Formula: C18H23N3O4
• Molecular Weight: 345.4 g/mol

Description

The compound seems to be a complex organic molecule. It appears to contain a dimethylamino phenyl group and a 2,5-dimethylfuran-3-yl group, both attached to an oxalamide moiety.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not clear from the available information.

Scientific Research Applications

Amide Formation and Synthetic Methods

Research into compounds structurally similar to N1-(4-(dimethylamino)phenyl)-N2-(2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl)oxalamide has focused on amide formation through decarboxylative condensation processes. Such processes involve the transformation of hydroxylamines and α-ketoacids into amides, showcasing the compound's utility in synthetic organic chemistry for constructing complex molecular architectures. This method emphasizes the significance of amide bonds and activating agents in creating functionalities useful for further chemical reactions and potential applications in material science and drug development (Ju, Bode, Toma, & Fukuyama, 2011).

Insecticidal Activity

Another area of application for similar molecules involves the modification of the methylene group of certain amides, leading to the synthesis of compounds with insecticidal properties. For example, derivatives of N-(isothiazol-5-yl)phenylacetamides, through oxidative modifications, have demonstrated broad-spectrum insecticidal activity, highlighting the potential of these compounds in agricultural sciences for pest control and management strategies (Samaritoni, Babcock, Schlenz, & Johnson, 1999).

Nonlinear Optical Properties

Compounds with structural features resembling N1-(4-(dimethylamino)phenyl)-N2-(2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl)oxalamide have been studied for their nonlinear optical absorption properties. Such research is pivotal in the field of photonics, where these compounds are investigated for their potential application in optical devices, including optical limiters. The ability of these compounds to switch from saturable absorption to reverse saturable absorption with varying excitation intensity marks them as promising materials for future optical and electronic devices (Rahulan, Balamurugan, Meena, Yeap, & Kanakam, 2014).

Mechanism of Action

The mechanism of action of this compound is not clear from the available information.

Safety and Hazards

The safety and hazards associated with this compound are not clear from the available information.

Future Directions

The future directions for research on this compound are not clear from the available information.